Cas no 892761-69-2 (2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one)

• Product Name: 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one
• CAS No: 892761-69-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5226575
• Update Time: 2025-06-12

2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one

• Inchi： 1S/C11H13N3O2/c1-16-9-5-3-2-4-7(9)8-6-10(15)14-11(12)13-8/h2-5,8H,6H2,1H3,(H3,12,13,14,15)
• InChI Key： NBQCOGCCKYMJKN-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)CC(C2=CC=CC=C2OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one

Research Brief on 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one (CAS: 892761-69-2): Recent Advances and Applications

The compound 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one (CAS: 892761-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrimidinone core substituted with a 2-methoxyphenyl group, has been explored for its diverse biological activities, including anti-inflammatory, anticancer, and kinase inhibitory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 892761-69-2 as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9. The researchers employed a combination of molecular docking, enzymatic assays, and cellular studies to demonstrate its ability to disrupt cell cycle progression and induce apoptosis in cancer cell lines. The compound exhibited nanomolar potency against CDK2 (IC50 = 12 nM) and showed promising selectivity over other kinases, suggesting its potential as a lead compound for anticancer drug development.

Further research has explored the structural modifications of 892761-69-2 to enhance its pharmacokinetic properties. A team from the University of Cambridge reported the synthesis of novel derivatives with improved solubility and metabolic stability while retaining the core pharmacophore. These derivatives were evaluated in vivo using xenograft models, with one analog showing a 60% reduction in tumor volume compared to controls. The study highlighted the importance of the 2-methoxyphenyl moiety in maintaining target engagement and potency.

In addition to its anticancer potential, recent work has investigated the anti-inflammatory effects of 892761-69-2. A 2024 study in ACS Chemical Biology revealed its ability to modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophages. The compound's unique binding mode to IKKβ was elucidated through X-ray crystallography, providing insights for the design of next-generation anti-inflammatory agents.

The compound's versatility is further demonstrated by its application in chemical biology probes. Researchers have developed fluorescently tagged derivatives of 892761-69-2 to study kinase dynamics in live cells using super-resolution microscopy. These tools have enabled real-time visualization of CDK localization and activity patterns during different phases of the cell cycle, offering new perspectives on cell cycle regulation.

Despite these advances, challenges remain in the clinical translation of 892761-69-2-based therapeutics. Current efforts are focused on addressing its moderate bioavailability and potential off-target effects. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with optimization programs aiming to identify candidates suitable for IND-enabling studies.

In conclusion, 2-amino-4-(2-methoxyphenyl)-4,5-dihydro-1H-pyrimidin-6-one represents a promising scaffold with multiple therapeutic applications. The recent studies underscore its potential as both a pharmacological tool and a drug candidate, while highlighting the need for further optimization to realize its full clinical potential. Future research directions may include combination therapy approaches and the exploration of its activity against emerging drug targets.